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Compound of Interest |

Compound Name: PROTAC ATR degrader-2
Cat. No.: B12364577
Get Quote
\ J

For Immediate Implementation: This guide provides essential safety and logistical information
for the proper disposal of PROTAC ATR degrader-2 (CAS No. 3010273-12-5). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment and compliance with standard hazardous waste
regulations. Adherence to these protocols is critical due to the potent biological activity of this
compound.

PROTAC ATR degrader-2 is a targeted protein degrader with a molecular formula of
C40H41N906, designed to induce the degradation of the ATR protein, particularly in acute
myeloid leukemia (AML) cells.[1][2][3] Given its cytotoxic potential, all materials contaminated
with this compound must be treated as hazardous waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the potential
hazards associated with PROTAC ATR degrader-2 and to utilize appropriate personal
protective equipment (PPE). While a specific, comprehensive hazard profile for this compound
is not universally available, related PROTAC compounds are known to be harmful if swallowed
and can cause skin and eye irritation.
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Recommended Personal Protective Equipment (PPE):

PPE Item Specification Rationale
Gloves Chemical-resistant (e.g., nitrile)  To prevent skin contact.
Safety glasses with side To protect eyes from splashes

Eye Protection )
shields or goggles or aerosols.

To protect skin and clothing

Lab Coat Standard laboratory coat o
from contamination.
Recommended when handling
Respiratory Protection N95 respirator or higher the solid compound or if there

is a risk of aerosolization.

All handling of PROTAC ATR degrader-2, including weighing and solution preparation, should
be conducted in a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The primary and mandatory method for the disposal of PROTAC ATR degrader-2 is through a
licensed hazardous waste management service. The following steps provide a systematic
approach to waste segregation, collection, and labeling to ensure safe handling and
compliance.

1. Waste Segregation:

All materials that have come into contact with PROTAC ATR degrader-2 must be segregated
from general laboratory waste and treated as hazardous. This includes:

Unused or expired solid PROTAC ATR degrader-2.

Contaminated laboratory consumables (e.g., pipette tips, vials, weighing papers, absorbent
pads).

Contaminated PPE (e.g., gloves, disposable lab coats).

Solutions containing PROTAC ATR degrader-2.
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2. Waste Collection:

Proper containment of different waste streams is crucial to prevent leaks and ensure safe

transport.
Waste Type Collection Container Instructions
Designated, leak-proof Collect all contaminated solid
) hazardous waste container materials in this container.
Solid Waste ] ] ] o
lined with a heavy-duty plastic Ensure the container is kept
bag. closed when not in use.
Collect all solutions containing
PROTAC ATR degrader-2. Do
] not mix with other solvent
o Sealed, shatter-resistant o
Liquid Waste . waste streams unless explicitly
hazardous waste container. ] o
permitted by your institution's
Environmental Health and
Safety (EHS) office.
Dispose of any contaminated
Puncture-resistant sharps needles, syringes, or broken
Sharps Waste ) ) )
container. glass in a designated sharps
container.
3. Labeling:

Accurate and clear labeling of all hazardous waste containers is a regulatory requirement and

essential for safety.

All waste containers must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "PROTAC ATR degrader-2"

The CAS Number: "3010273-12-5"

The specific hazards (e.g., "Toxic," "Cytotoxic").
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e The accumulation start date (the date the first item of waste was placed in the container).

e The name and contact information of the principal investigator or laboratory.

4., Storage:

Hazardous waste must be stored safely and securely within the laboratory prior to collection.

Store sealed waste containers in a designated and secure satellite accumulation area.

This area should be clearly marked and away from general lab traffic.

Ensure proper ventilation of the storage area.

Provide secondary containment for liquid waste containers to mitigate spills.
5. Waste Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste. Never dispose of PROTAC ATR degrader-2 or
contaminated materials in the regular trash or down the drain.

Experimental Workflow for Disposal

The logical flow for the proper disposal of PROTAC ATR degrader-2 is depicted below to
ensure safety and regulatory compliance at each stage of the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for PROTAC ATR Degrader-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364577/docs#safeguarding-research-proper-
disposal-procedures-for-protac-atr-degrader-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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